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Compound of Interest

Compound Name: 2-Dodecylphenol

Cat. No.: B1585192

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for 2-
dodecylphenol. It is intended to equip researchers and professionals with the necessary
information for safe handling, storage, and disposal of this compound.

Chemical and Physical Properties

2-Dodecylphenol is a member of the alkylphenols, a family of organic compounds produced
by the alkylation of phenols.[1] It is characterized by a dodecyl group attached to the phenol
ring.[1] The position of the dodecyl group can vary, resulting in different isomers.[2]
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Property Value Source
Molecular Formula C18H300 [31141[5]
Molecular Weight 262.44 g/mol [3B1141[5]
CAS Number 5284-29-7 [31[4]1[5]
White or Colorless to Light
Appearance yellow to Light orange powder [6]
to lump to clear liquid
Melting Point 42.0t0 46.0 °C [6]

Vapor Pressure

0.0000023 mmHg

[3]

Water Solubility

31 pg/L at 22°C for main

components

[2]

Log Octanol-Water Partition

Coefficient (log Kow)

7.14

[2]

Toxicological Profile

The primary health concerns associated with 2-dodecylphenol are its potential for skin and

eye irritation, as well as reproductive toxicity.[7][8]

Acute Toxicity:

o Oral: An acute oral toxicity study in rats determined a median lethal dose (LD50) of 2100

mg/kg bodyweight.[8] Signs of toxicity included weight loss, weakness, diarrhea, and

collapse.[8]

o Dermal: Studies in rabbits have shown low acute dermal toxicity, with an estimated LD50

greater than 2000 mg/kg bodyweight.[8]

Skin and Eye Irritation:

2-Dodecylphenol is classified as a skin and eye irritant.[3][7] It can cause severe skin burns

and eye damage.[3][7][9]
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Reproductive Toxicity:

Some evidence suggests that 2-dodecylphenol may damage fertility.[3][7] Studies in rats have
indicated that the reproductive organs are target organs for systemic toxicity, with effects
observed on both male and female fertility.[8]

Carcinogenicity and Mutagenicity:

There is currently limited data available on the carcinogenic and mutagenic potential of 2-
dodecylphenol.

Environmental Hazards

2-Dodecylphenol is classified as very toxic to aquatic life with long-lasting effects.[7][9][10] It is
not readily biodegradable and has the potential to bioaccumulate in aquatic organisms.[2] Due
to its persistence and toxicity, releases to the environment should be minimized.[1][2]

Experimental Protocols & Safety Assessment

A thorough chemical safety assessment is crucial before handling 2-dodecylphenol. This
involves evaluating potential hazards and implementing appropriate risk management
measures.[11][12] The Organisation for Economic Co-operation and Development (OECD)
provides internationally recognized guidelines for the testing of chemicals to assess their
potential effects on human health and the environment.[13][14][15][16][17]

Workflow for Chemical Safety Assessment:

Caption: Workflow for conducting a chemical safety assessment.

Safe Handling and Storage
Personal Protective Equipment (PPE):

e Hand Protection: Wear impervious gloves.[9][18]
o Eye/Face Protection: Use safety goggles and a face shield if splashing is possible.[9][18][19]

o Skin and Body Protection: Wear protective clothing.[9]
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» Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.[20]
Handling:

» Avoid contact with skin and eyes.[18][19]

e Do not breathe dust or mists.[9]

e Use in a well-ventilated area.[10][21]

e Wash hands thoroughly after handling.[9]

Storage:

» Store in a cool, dry, and well-ventilated place.[19]
» Keep containers tightly closed.[19]

e Store locked up.[9]

Emergency Procedures
First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[9][20]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap
and water. Seek immediate medical attention.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][19]
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» Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[10][21]

» Specific Hazards: Hazardous decomposition products may include carbon oxides.[19][22]

Accidental Release Measures:

o Evacuate personnel to a safe area.[18]

Wear appropriate personal protective equipment.[22]

Prevent further leakage or spillage if safe to do so.[10]

Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable container for
disposal.[20][22]

Avoid release to the environment.[9][10]

Disposal Considerations

Dispose of 2-dodecylphenol and its container in accordance with local, regional, and national
regulations.[9][10] Do not allow it to enter drains or waterways.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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